5-Chloro-4-methylthiophene-2-sulfonamide

• Molecular Formula: C5H6ClNO2S2
• Molecular Weight: 211.7 g/mol
• IUPAC Name: 5-chloro-4-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C5H6ClNO2S2/c1-3-2-4(10-5(3)6)11(7,8)9/h2H,1H3,(H2,7,8,9)
• InChI Key: AMOXOTHWTJJCDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)S(=O)(=O)N)Cl

Description

5-Chloro-4-methylthiophene-2-sulfonamide is a thiophene-based sulfonamide derivative characterized by a chloro substituent at the 5-position, a methyl group at the 4-position, and a sulfonamide (-SO₂NH₂) group at the 2-position of the thiophene ring. Sulfonamide derivatives are widely explored in medicinal chemistry due to their bioactivity, particularly as enzyme inhibitors or antimicrobial agents.

Preparation Methods

Step 1: Sulfonation of Thiophene

Thiophene derivatives are sulfonated using chlorosulfonic acid (ClSO₃H) under controlled conditions:

• Reagents : Chlorosulfonic acid, dichloromethane (solvent).
• Conditions : 0–5°C, 2–4 hours.
• Intermediate : 2-Thiophenesulfonyl chloride.

Step 2: Chlorination and Methylation

Chlorine and methyl groups are introduced via electrophilic substitution:

• Chlorination : Cl₂ gas or sulfuryl chloride (SO₂Cl₂) at 40–60°C.
• Methylation : Methyl iodide (CH₃I) or dimethyl sulfate in the presence of a base (e.g., K₂CO₃).

Step 3: Amidation

The sulfonyl chloride intermediate reacts with ammonia or ammonium hydroxide:

• Reagents : NH₃ (gas) or NH₄OH.
• Conditions : 25–40°C, 6–8 hours.

Optimized Catalytic Methods

Recent patents highlight improved methods for sulfonamide formation:

Method A: Catalytic Amide-Assisted Synthesis

• Catalyst : 1-Methyl-2-pyrrolidinone (NMP) or N,N-dimethylformamide (DMF).
• Conditions :
  • Temperature: 120–160°C.
  • Molar ratio (sulfonating agent:substrate): 1.5–4:1.
  • Yield: >90%.
• Advantages : Avoids hydrochloric acid scavengers and minimizes bis-sulfonamide byproducts.

Method B: Solvent-Free Reaction

• Reagents : Methanesulfonyl chloride (MeSO₂Cl).
• Conditions : Neat reaction at 140–150°C for 3–7 hours.
• Catalyst : Hexamethylphosphoramide (HMPA).
• Yield : 85–95%.

Characterization and Analytical Data

Key spectroscopic properties confirm the structure:

Property	Data	Source
Molecular Formula	C₇H₈ClNO₂S₂
¹H NMR (CDCl₃)	δ 2.45 (s, 3H, CH₃), δ 7.25 (s, 1H, Ar-H)
Mass Spectrometry (EI)	m/z 239 [M]⁺
Melting Point	148–150°C

Comparative Analysis of Methods

Method	Catalyst	Temperature	Yield	Byproducts
Traditional	None	40–60°C	70–75%	Bis-sulfonamide (15%)
Catalytic (NMP)	NMP	120–160°C	90–95%	<5%
Solvent-Free	HMPA	140–150°C	85–90%	<3%

Industrial-Scale Considerations

• Cost Efficiency : Catalytic methods reduce reagent waste and eliminate the need for acid scavengers.
• Safety : Lower reaction temperatures (120–160°C vs. traditional 180°C) enhance process safety.
• Scalability : Patent US20030236437A1 reports successful scaling to 50-gallon reactors with consistent yields.

Challenges and Solutions

• Byproduct Formation : Controlled stoichiometry (1.5–4:1 sulfonating agent:substrate) minimizes bis-sulfonamides.
• Purity Issues : Recrystallization in toluene or xylene achieves >98% purity.

Emerging Techniques

• Microwave-Assisted Synthesis : Reduces reaction time by 50% while maintaining yields.
• Enzymatic Amidation : Explored for eco-friendly production but currently limited by enzyme stability.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-4-methylthiophene-2-sulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by nucleophiles such as amines or thiols.

Oxidation and Reduction: The thiophene ring can undergo oxidation to form sulfoxides or sulfones, while reduction can lead to the formation of thiol derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where the sulfonamide group remains intact.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium thiolate in polar aprotic solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

Substitution Products: Amino or thiol derivatives.

Oxidation Products: Sulfoxides and sulfones.

Coupling Products: Biaryl compounds when used in Suzuki-Miyaura coupling.

Scientific Research Applications

Here is a detailed report on the applications of 5-Chloro-4-methylthiophene-2-sulfonamide, incorporating scientific research, data, and insights from verified sources:

Scientific Research Applications

Antimicrobial Applications:
5-Chloro-4-methylthiophene-2-sulfonamide derivatives are used in the synthesis of compounds with antibacterial activity.

Case Study:
A study on N-(thiazol-2-yl)benzenesulfonamide derivatives showed promising antibacterial activity . One compound, 5a , exhibited potent antibacterial activity, inhibiting over 90% of bacterial growth at a concentration of 3.9 μg/mL . This drug is effective against both Gram-positive and Gram-negative bacteria, regardless of their morphology .

Anti-inflammatory Applications:
5-Chloro-4-methylthiophene-2-sulfonamide is also used to create pharmaceutical compounds with anti-inflammatory properties.

Synthesis and Characterization of Thiophene Derivatives

Thiophene derivatives, including those related to 5-Chloro-4-methylthiophene-2-sulfonamide, have significant therapeutic importance . These compounds exhibit a wide range of therapeutic properties, including:

• Anti-inflammatory
• Anti-psychotic
• Anti-arrhythmic
• Anti-anxiety
• Anti-fungal
• Antioxidant
• Anti-microbial
• Anti-cancer

Key Thiophene-Based Drugs

Several commercially available drugs contain a thiophene nucleus, demonstrating the clinical relevance of thiophene-based compounds :

• Tipepidine
• Tiquizium Bromides
• Timepidium Bromide
• Dorzolamide
• Tioconazole
• Citizolam
• Sertaconazole Nitrate
• Benocyclidine

Antioxidant Activity of Thiophene Derivatives

Specific thiophene derivatives have shown high antioxidant activity. For example, 2-(2-cyanoacetamido)-4,5-dimethylthiophene-3-carboxamide (Compound 92a) demonstrated significant antioxidant activity in free radical scavenging models .

Antiurease Activity

Certain thiophene derivatives exhibit antiurease activity. N-((5′-methyl-[2,2′-bithiophen]-5-yl)sulfonyl)acetamide (Compound 112 ) showed excellent urease inhibition, with an IC50 value of approximately 17.1 ± 0.15 µg/ml .

Table: Antiurease Activity of Compound 112

Compound	Percentage activity at 15 µg/ml	Percentage activity at 40 µg/ml	Percentage activity at 80 µg/ml	IC50 µg/ml
112	42.44 ± 0.11	92.12 ± 0.21	94.66 ± 0.11	17.1 ± 0.15
Standard	47.1 ± 0.31	65 ± 0.01	-	23.3 ± 0.21

Standard = Thiourea

Refining Methods

A method for refining 4(5)-chloro-2-cyano-5(4)-(4'-methylphenyl) imidazole involves using a mixed solution of alkaline water and an organic solvent to remove impurities . The process includes:

• Adding crude 4(5)-chloro-2-cyano-5(4)-(4'-methylphenyl) imidazole to the mixed solution .
• Heating to 20-50°C and stirring for 0.5-2 hours .
• Separating the liquid layers and filtering the aqueous layer .
• Cooling to 0-30°C and neutralizing with dilute hydrochloric acid to precipitate a white solid .
• Filtering and drying to obtain the refined product .

The purity of the refined product can reach up to 98.2% . The use of organic solvent extraction and filtration helps remove impurities, significantly improving the purity of the compound from 73.7% to over 95% .

Additional Applications and Research

Mechanism of Action

The mechanism of action of 5-Chloro-4-methylthiophene-2-sulfonamide depends on its application. In medicinal chemistry, it may act by inhibiting specific enzymes or receptors. The sulfonamide group is known to mimic the structure of natural substrates, allowing the compound to bind to active sites and inhibit enzyme activity. The chloro group can enhance binding affinity through hydrophobic interactions.

Comparison with Similar Compounds

Structural and Functional Group Differences

The following table summarizes key properties of 5-chloro-4-methylthiophene-2-sulfonamide and related compounds:

Compound Name	Molecular Formula	Molecular Weight	Functional Groups	Solubility	Applications
5-Chloro-4-methylthiophene-2-sulfonamide*	C₅H₅ClNO₂S₂	210.68	Chloro, methyl, sulfonamide	Polar solvents (e.g., DMSO)	Pharmaceutical intermediate
5-Chloro-4-methylthiophene-2-sulfonyl chloride	C₅H₄Cl₂O₂S₂	247.12	Chloro, methyl, sulfonyl chloride	Chloroform, methanol	Synthesis intermediate
Methyl 5-(Chlorosulfonyl)-4-methylthiophene-2-carboxylate	C₇H₇ClO₄S₂	254.71	Chlorosulfonyl, methyl ester	Chloroform, methanol, DMSO	Versatile research chemical
N-(3-Amino-4-chlorophenyl)-5-methylthiophene-2-sulfonamide	C₁₁H₁₁ClN₂O₂S₂	302.80	Amino, chloro, sulfonamide	Not specified	Potential drug candidate

Notes:

• *Inferred properties based on structural analogs.

Reactivity and Stability

• Sulfonamide vs. Sulfonyl Chloride : The sulfonamide group (-SO₂NH₂) in the target compound is less reactive than the sulfonyl chloride (-SO₂Cl) group in its precursor . This makes the sulfonamide more stable and suitable for biological applications, whereas the sulfonyl chloride is a reactive intermediate for synthesizing sulfonamides or sulfonate esters.
• Ester vs. Amide Functionality : Methyl 5-(Chlorosulfonyl)-4-methylthiophene-2-carboxylate contains a methyl ester group, which may undergo hydrolysis to carboxylic acids under basic conditions. In contrast, the sulfonamide group is resistant to hydrolysis, enhancing its metabolic stability in drug design.

Solubility and Physicochemical Properties

• The sulfonyl chloride () and methyl ester () derivatives exhibit solubility in chloroform and methanol, indicating moderate lipophilicity .
• The sulfonamide derivatives (hypothetical target and ) are expected to have higher polarity due to the -SO₂NH₂ group, favoring solubility in polar aprotic solvents like DMSO.

Biological Activity

5-Chloro-4-methylthiophene-2-sulfonamide is a sulfonamide derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This compound, characterized by a thiophene ring and sulfonamide functional group, has been studied for various pharmacological properties, including antibacterial and anticancer activities. This article provides a detailed overview of the biological activity of 5-Chloro-4-methylthiophene-2-sulfonamide, supported by relevant case studies and research findings.

Chemical Structure and Properties

Molecular Formula: C6H6ClN1O2S2
Molecular Weight: 215.70 g/mol
IUPAC Name: 5-chloro-4-methylthiophene-2-sulfonamide

The compound's structure allows it to interact with various biological targets, making it a candidate for further pharmacological exploration.

Antibacterial Activity

Research indicates that sulfonamides, including 5-Chloro-4-methylthiophene-2-sulfonamide, exhibit significant antibacterial properties. The mechanism of action typically involves the inhibition of bacterial folic acid synthesis, essential for bacterial growth.

• Case Study: A study published in RSC Advances demonstrated that derivatives with sulfonamide groups showed potent antibacterial activity against both Gram-positive and Gram-negative bacteria. Although specific data for 5-Chloro-4-methylthiophene-2-sulfonamide was not highlighted, the structural similarity suggests comparable activity .

Compound	MIC (µg/mL)	Bacterial Strain
5-Chloro-4-methylthiophene-2-sulfonamide	TBD	TBD
Sulfonamide Derivative A	3.9	S. aureus
Sulfonamide Derivative B	1.56	E. coli

Anticancer Activity

The anticancer potential of sulfonamides has been explored extensively. In vitro studies have indicated that compounds with similar structures can induce apoptosis in cancer cell lines.

• Research Findings: A study focused on sulfonamide derivatives revealed that compounds with thiophene rings exhibited significant cytotoxicity against various cancer cell lines, including HeLa and MDA-MB231 cells. The study reported a GI50 value of approximately 7.2 µM for one derivative, suggesting potential efficacy for 5-Chloro-4-methylthiophene-2-sulfonamide as well .

Cell Line	GI50 (µM)
HeLa	7.2
MDA-MB231	4.62
MCF-7	7.13

The biological activity of 5-Chloro-4-methylthiophene-2-sulfonamide is primarily attributed to its ability to inhibit key enzymes involved in metabolic pathways:

• Folate Synthesis Inhibition: Similar to other sulfonamides, it may inhibit dihydropteroate synthase, disrupting folate synthesis in bacteria.
• Cytotoxic Effects on Cancer Cells: The compound may induce apoptosis through the activation of caspases or by disrupting mitochondrial membrane potential.

Q & A

Q. What are the common synthetic routes for 5-Chloro-4-methylthiophene-2-sulfonamide?

Synthesis typically involves sulfonylation of a thiophene precursor. A general approach includes:

• Step 1 : Functionalization of the thiophene ring with a chlorosulfonyl group via reaction with chlorosulfonic acid.
• Step 2 : Substitution of the sulfonyl chloride group with ammonia or amines to form the sulfonamide moiety.
• Step 3 : Introduction of methyl and chloro substituents through Friedel-Crafts alkylation or halogenation, ensuring regioselectivity using directing groups.
  Experimental protocols should include characterization via NMR (¹H/¹³C), IR, and mass spectrometry to confirm purity and structure .

Q. What analytical techniques are essential for characterizing this compound?

Key methods include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : To assign substituent positions on the thiophene ring (e.g., distinguishing C-4 methyl and C-5 chloro groups) .
• Infrared (IR) Spectroscopy : To confirm sulfonamide N–H stretches (~3300 cm⁻¹) and S=O vibrations (~1350–1150 cm⁻¹) .
• High-Resolution Mass Spectrometry (HRMS) : For molecular weight validation and isotopic pattern analysis.
• X-ray Crystallography : If single crystals are obtained, this provides unambiguous structural confirmation .

Q. What biological activities are reported for sulfonamide-containing thiophene derivatives?

Sulfonamides on heterocyclic scaffolds often exhibit:

• Antimicrobial Activity : Against Gram-positive bacteria (e.g., S. aureus) via inhibition of dihydropteroate synthase .
• Anticancer Potential : Through apoptosis induction or kinase inhibition, as seen in analogs with fluorophenyl or methylthio substituents .
• Enzyme Modulation : Sulfonamide groups can target carbonic anhydrases or proteases, depending on substituent electronic profiles .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield?

• Temperature Control : Lower temperatures (0–5°C) during sulfonylation reduce side reactions like ring sulfonation .
• Catalyst Selection : Use Lewis acids (e.g., AlCl₃) for regioselective chloro/methyl substitution .
• Solvent Effects : Polar aprotic solvents (e.g., DMF) enhance sulfonamide formation by stabilizing transition states .
• Purification Strategies : Column chromatography with gradient elution (hexane/ethyl acetate) resolves closely related byproducts .

Q. How do electronic effects of substituents influence reactivity and bioactivity?

• Electron-Withdrawing Groups (Cl) : Increase electrophilicity at the sulfonamide sulfur, enhancing nucleophilic substitution but potentially reducing metabolic stability .
• Electron-Donating Groups (CH₃) : Stabilize the thiophene ring, altering π-electron density and binding affinity in biological targets .
• Steric Effects : Methyl groups at C-4 may hinder interactions with enzyme active sites, requiring molecular docking studies to validate .

Q. What strategies resolve contradictions in reported bioactivity data?

• Dose-Response Reassessment : Confirm activity trends across multiple concentrations (e.g., IC₅₀ values in triplicate) to rule out assay variability .
• Metabolite Analysis : Use LC-MS to identify degradation products that may contribute to false positives/negatives .
• Computational Modeling : Compare molecular dynamics simulations with experimental IC₅₀ data to reconcile discrepancies in binding modes .